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Compound of Interest

Compound Name: Sodium o-cresolate

Cat. No.: B1260490

Sodium o-Cresolate: A Technical Guide for
Researchers

An In-depth Guide on the Material Safety Data Sheet (MSDS) and Safety Precautions for
Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium o-cresolate (sodium 2-methylphenolate) is an organic sodium salt of o-cresol. It is
utilized as a chemical intermediate in the synthesis of a variety of compounds, including
pharmaceuticals and dyes, and also finds application as a disinfectant and in industrial
cleaning formulations.[1][2] Due to its caustic nature and the toxicological profile of its parent
compound, o-cresol, a thorough understanding of its properties and strict adherence to safety
protocols are imperative for researchers in laboratory settings. This guide provides a
comprehensive overview of the material safety data, handling procedures, and emergency
protocols for sodium o-cresolate to ensure a safe research environment.

Physical and Chemical Properties

Sodium o-cresolate is typically encountered as an amber-colored liquid with a strong,
characteristic phenolic odor.[2] Its aqueous solutions are caustic.[2] The crystals or liquid may
darken upon exposure to air and light.[2]
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Property Value Reference(s)
Chemical Formula C7H7NaO [3]
Molecular Weight 130.12 g/mol [2][3]
Appearance Amber liquid [2]
Odor Strong, phenolic [2]
Melting Point 30°C [4]
Boiling Point 516.7°C at 760 mmHg [4]
Flash Point 218.5°C [4]
Density 1.03 g/cm3 [4]
N Very soluble in water; aqueous

Solubility o ) [2][5]

solution is caustic.

Stable under recommended

storage conditions. Crystals or
Stability liquid darken with exposure to [2][6]

air and light. Decomposed by

carbon dioxide in the air.

Toxicological Data

Quantitative toxicological data for sodium o-cresolate is limited. Therefore, the data for its
parent compound, o-cresol, is presented here as a primary reference for assessing its toxicity.
O-cresol is classified as toxic and corrosive.[6][7]

Acute Toxicity Data for o-Cresol:
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Route of Exposure  Species Value (LD50/LC50) Reference(s)
Oral Rat 121 mg/kg [61[819]
Mouse 344 mg/kg [81I9][10]
Dermal Rabbit 890 mg/kg [61[81[9]
Rat 620 mg/kg [81[9][10]
) LC50 = 179 mg/m3 for
Inhalation Mouse ) [81[9][10]
2 hours (mist)
LC50 > 1220 mg/m?3
Rat [10][11]

for 1 hour

Summary of Health Effects: Sodium cresylate is considered toxic by all routes of exposure

(inhalation, ingestion, and dermal absorption).[2] Exposure can lead to a range of effects from

nausea and contact burns to severe outcomes such as ventricular arrhythmias, pulmonary

edema, seizures, coma, and potentially death from cardio-pulmonary failure.[2]

Hazard Identification and Safety Precautions

Hazard Statements:

Toxic if swallowed or in contact with skin.[6]

May cause respiratory irritation.[12]

Precautionary Statements:

Causes severe skin burns and eye damage.[6]

Toxic to aquatic life with long-lasting effects.[6]

o Wear protective gloves, protective clothing, eye protection, and face protection.[6]

» Avoid breathing dust, fumes, gas, mist, vapors, or spray.[13]

e Wash skin thoroughly after handling.[6]
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e Do not eat, drink, or smoke when using this product.[13]
e Use only outdoors or in a well-ventilated area.[13]

e Avoid release to the environment.[6]

Experimental Protocols and Handling
General Handling Workflow

All work with sodium o-cresolate should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[13][14] A safety shower and eyewash station must be
readily accessible.[13][14][15]
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Preparation

Don Personal Protective Equipment (PPE)

Verify fume hood functionality

Assemble all necessary equipment and reagents

Handling

Dispense sodium o-cresolate within the fume hood

l

Keep container tightly closed when not in use

:

Perform experimental procedures

Post-Experiment

Decontaminate work surfaces

Segregate and label all waste

Remove and properly dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Figure 1. General laboratory workflow for handling sodium o-cresolate.
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Personal Protective Equipment (PPE)

e Gloves: Chemical-resistant gloves (e.g., neoprene, nitrile) are mandatory.[16][17] Always
inspect gloves for integrity before use and use proper removal technique to avoid skin
contact.[17]

o Eye Protection: Chemical safety goggles and a face shield should be worn.[6][13]

o Body Protection: Alab coat is required. For tasks with a high splash potential, a rubber or
neoprene apron is recommended.[14]

o Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a
NIOSH-approved respirator is necessary.[10]

Storage

Store sodium o-cresolate in a cool, dark, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and acids.[2] The container should be kept tightly
closed.[14]

Reactivity

e Incompatible Materials: Strong oxidizing agents and acids.[7][10]

e Hazardous Decomposition Products: When heated to decomposition, it emits toxic vapors of
sodium oxide.[2]

e Hazardous Reactions: Vigorous reactions can occur with oxidizing materials.[1]

Emergency Procedures
Spill Cleanup

For minor spills (up to 1 gallon), only trained personnel should perform the cleanup.[16]
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Initial Response

Alert personnel in the immediate area

Evacuate non-essential personnel

Don appropriate PPE

Containment & Neutralization

Contain the spill with an inert absorbent (e.g., vermiculite, sand)

i

Neutralize with a caustic neutralizer (e.g., Spill-X-C)

;

Mix neutralizer into the spill from the perimeter inwards

Cleanup & Disposal

Collect absorbed and neutralized material into a hazardous waste container

Label the waste container appropriately

Decontaminate the spill area with soap and water

Contact Environmental Health & Safety (EHS) for waste pickup

Click to download full resolution via product page

Figure 2. Spill cleanup workflow for sodium o-cresolate.
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[15][18]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[10][15]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[13]
[15]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6][10]

Waste Disposal

All sodium o-cresolate waste, including contaminated materials, must be treated as
hazardous waste.[19]
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Segregate sodium o-cresolate waste from other waste streams

Collect waste in a dedicated, compatible, and sealed hazardous waste container

Clearly label the container with 'Hazardous Waste' and the chemical name

l

Store the waste container in a designated, secure, and well-ventilated area

Arrange for waste pickup through your institution's Environmental Health & Safety (EHS) department

Waste will be disposed of by a licensed hazardous material disposal company, likely via incineration

Click to download full resolution via product page

Figure 3. Waste disposal workflow for sodium o-cresolate.

Under no circumstances should sodium o-cresolate or its containers be disposed of in regular
trash or poured down the drain.[20]

Applications in Research and Development

Sodium o-cresolate serves as a key intermediate in organic synthesis. One notable
application is in the preparation of sodium o-methylphenoxyacetate, a precursor in the
synthesis of certain herbicides.[1] This process involves the reaction of sodium o-cresolate
with sodium chloroacetate.[1] Its nucleophilic and basic properties make it a versatile reagent
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for introducing the o-cresoxy moiety into molecules, which can be a strategic step in the
development of new pharmaceutical compounds and other specialty chemicals.[1]

Conclusion

Sodium o-cresolate is a valuable chemical intermediate with significant hazards that demand
rigorous safety protocols. Researchers, scientists, and drug development professionals must
be fully aware of its physical, chemical, and toxicological properties to ensure safe handling
and disposal. By adhering to the guidelines outlined in this technical guide, laboratories can
mitigate the risks associated with the use of sodium o-cresolate and maintain a secure
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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